3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%
Overview
Description
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% (FMCNB) is a novel synthetic compound with a wide range of applications in scientific research. It is a white, crystalline solid that is soluble in water and has a molecular weight of 431.4 g/mol. Its chemical formula is C14H9FNO5. FMCNB has a unique structure that makes it an ideal candidate for a variety of scientific and research applications.
Scientific Research Applications
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is a versatile compound that can be used in a variety of scientific and research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of pharmaceuticals. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% has been used in the synthesis of peptide-based drugs and has been used as an inhibitor in the synthesis of DNA.
Mechanism of Action
The mechanism of action of 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is not fully understood. It is believed that 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% acts as a proton donor, donating a proton to an electron-rich species in order to form a new bond. This reaction is known as a nucleophilic substitution reaction. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is believed to act as a catalyst in the synthesis of polymers, promoting the formation of covalent bonds between monomers.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% are not fully understood. However, it is believed that 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% may have antioxidant and anti-inflammatory properties. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% has been shown to inhibit the growth of certain types of bacteria and fungi.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% in lab experiments include its low cost, its high purity, and its ease of synthesis. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% has a low toxicity, making it safe to use in lab experiments.
The main limitation of using 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% in lab experiments is that its mechanism of action is not fully understood. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is not as widely available as other compounds, making it difficult to obtain in large quantities.
Future Directions
The future of 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is promising. Research into its mechanism of action and its biochemical and physiological effects is ongoing, and new applications for 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% are being developed. Additionally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is being studied as a potential treatment for a variety of diseases and conditions, including cancer, diabetes, and Alzheimer’s disease. 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is also being studied as a potential drug delivery system, as a potential therapeutic agent for the treatment of bacterial infections, and as a potential inhibitor of certain enzymes. Finally, 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% is being studied as a potential antioxidant and anti-inflammatory agent.
Synthesis Methods
3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 4-fluoro-3-methoxybenzoic acid with nitrobenzene in the presence of an acid catalyst. This reaction produces a nitro-substituted benzoic acid. The second step involves the hydrolysis of the nitro-substituted benzoic acid with aqueous base to produce 3-(4-Fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid, 95%.
properties
IUPAC Name |
3-(4-fluoro-3-methoxycarbonylphenyl)-5-nitrobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO6/c1-23-15(20)12-7-8(2-3-13(12)16)9-4-10(14(18)19)6-11(5-9)17(21)22/h2-7H,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWEJJRBZASZPDO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60691574 |
Source
|
| Record name | 4'-Fluoro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261934-75-1 |
Source
|
| Record name | 4'-Fluoro-3'-(methoxycarbonyl)-5-nitro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60691574 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
